N-(1-adamantyl)-2-[3-cyano-6-(3,4-dimethoxyphenyl)-4-(trifluoromethyl)pyridin-2-yl]sulfanylacetamide

• IUPAC Name: N-(1-adamantyl)-2-[3-cyano-6-(3,4-dimethoxyphenyl)-4-(trifluoromethyl)pyridin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C27H28F3N3O3S/c1-35-22-4-3-18(8-23(22)36-2)21-9-20(27(28,29)30)19(13-31)25(32-21)37-14-24(34)33-26-10-15-5-16(11-26)7-17(6-15)12-26/h3-4,8-9,15-17H,5-7,10-12,14H2,1-2H3,(H,33,34)
• InChI Key: DEGMSISJHUNBRO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NC(=C(C(=C2)C(F)(F)F)C#N)SCC(=O)NC34CC5CC(C3)CC(C5)C4)OC
• Molecular Formula: C27H28F3N3O3S
• Molecular Weight: 531.6 g/mol

Description

N-(1-adamantyl)-2-[3-cyano-6-(3,4-dimethoxyphenyl)-4-(trifluoromethyl)pyridin-2-yl]sulfanylacetamide is a useful research compound. Its molecular formula is C27H28F3N3O3S and its molecular weight is 531.6g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Polyamide-Imides Containing Pendent Adamantyl Groups : A study by Liaw et al. (2001) outlines the synthesis of new polyamide-imides (PAIs) with adamantyl groups, demonstrating their solubility in various organic solvents and their amorphous nature through X-ray measurements. These materials exhibited high thermal stability and mechanical strength, suggesting potential applications in high-performance polymers (Liaw & Liaw, 2001).

Biological Applications

• Antimicrobial and Anti-inflammatory Activities : Kadi et al. (2007) synthesized 2-(1-adamantyl)-5-substituted-1,3,4-oxadiazoles and 2-(1-adamantylamino)-5-substituted-1,3,4-thiadiazoles, showing significant antimicrobial activities against Gram-positive bacteria and marked anti-inflammatory effects in an in vivo model. This research underscores the potential of adamantyl-containing compounds in developing new antimicrobial and anti-inflammatory agents (Kadi et al., 2007).

Anticancer Applications

• Novel Adamantylated Pyrimidines : Orzeszko et al. (2004) reported the synthesis of adamantylated pyrimidines with significant anticancer and antimicrobial properties, indicating the utility of adamantane derivatives in cancer therapy (Orzeszko et al., 2004).

Material Science Applications

• Adamantylsulfanyl-Derivatives : Maurin et al. (2004) explored the synthesis, crystal structure, and properties of adamantylsulfanyl heterocycles, highlighting their potential in material science due to unique structural features and effects on tumor necrosis factor-α production (Maurin et al., 2004).

Advanced Synthesis Techniques

• Facile Synthesis of Amantadine Hydrochloride : A study presented an economical and environmentally friendly synthesis method for amantadine hydrochloride, a compound related to adamantane, showcasing innovative approaches to synthesizing adamantane derivatives (Phan Thi et al., 2022).